Cas no 1404196-21-9 (tert-butyl 3,3-Difluoro-4-formyl-4-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3,3-Difluoro-4-formyl-4-methylpiperidine-1-carboxylate
• CAS No: 1404196-21-9
• MF: C₁₂H₁₉F₂NO₃
• MW: 263.280970811844
• CID: 5100425
• Update Time: 2023-08-25

tert-butyl 3,3-Difluoro-4-formyl-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-Difluoro-4-formyl-4-methylpiperidine-1-carboxylate
• s11768
• t-Butyl 3,3-difluoro-4-formyl-4-methylpiperidine-1-carboxylate

• Inchi： 1S/C12H19F2NO3/c1-10(2,3)18-9(17)15-6-5-11(4,8-16)12(13,14)7-15/h8H,5-7H2,1-4H3
• InChI Key： ULAIIAXQAOIFFB-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)CCC1(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• XLogP3: 1.7
• Topological Polar Surface Area: 46.6